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Compound of Interest

Compound Name: 2-Isopropyl-4-methoxyaniline

Cat. No.: B048298 Get Quote

Essential Safety and Handling Guide for 2-
Isopropyl-4-methoxyaniline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Isopropyl-4-methoxyaniline (CAS No: 114650-46-3) in a

laboratory setting.[1][2] Adherence to these guidelines is critical for ensuring the safety of all

personnel.

Hazard Identification and Classification
2-Isopropyl-4-methoxyaniline is classified as hazardous. The primary routes of exposure are

ingestion, inhalation, and skin contact. Below is a summary of its GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[3]

Hazardous to the aquatic

environment, long-term hazard
Category 3

H412: Harmful to aquatic life

with long lasting effects[3]

Signal Word: Warning[1]
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The selection of appropriate PPE is crucial to minimize exposure. All PPE should be inspected

before use and disposed of or decontaminated properly after use.

Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)[4]

To prevent skin contact. Nitrile

gloves offer good resistance

against bases, oils, and many

solvents.[4]

Eye & Face Protection
Chemical safety goggles and a

face shield[5][6]

To protect against splashes

and sprays of the chemical.[5]

Goggles are essential, and a

face shield provides additional

protection.[5][6]

Skin & Body Protection

Chemical-resistant lab coat or

coveralls; closed-toe shoes[6]

[7]

To protect skin from accidental

contact. Impervious protective

clothing is recommended.[6]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[8] If ventilation is inadequate,

use a NIOSH-approved

respirator.[9]

To prevent inhalation of vapors

or aerosols.[8]

Operational and Disposal Plans
Handling and Storage Protocol
Engineering Controls:

Always handle 2-Isopropyl-4-methoxyaniline inside a certified chemical fume hood to

ensure adequate ventilation.[8]

An emergency eyewash station and safety shower must be readily accessible in the work

area.[6][10]

Handling Procedures:
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Preparation: Before handling, ensure all required PPE is worn correctly. Prepare all

necessary equipment and reagents.

Dispensing: Avoid generating dust or aerosols. When transferring the substance, use

appropriate tools (e.g., spatula, scoop).

Usage: Keep containers tightly closed when not in use.[8] Avoid contact with skin, eyes, and

clothing.[11] Do not eat, drink, or smoke in the handling area.[12]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[8][12] Decontaminate the work area.

Storage:

Store in a cool, dry, and well-ventilated area.[9]

Keep the container tightly closed and store in a dark place under an inert atmosphere.[1]

Store away from incompatible materials such as strong oxidizing agents and acids.[8]

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: For minor spills, absorb the material with an inert absorbent material (e.g.,

sand, vermiculite).[8]

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a suitable,

closed container for disposal.[8]

Decontaminate: Clean the spill area thoroughly.

First-Aid Measures:
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If Inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[8][13]

In Case of Skin Contact: Immediately remove all contaminated clothing.[6] Flush the affected

skin with plenty of soap and water for at least 15-20 minutes.[8][14] Seek immediate medical

attention.[8]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

also under the eyelids.[8][10] Remove contact lenses if present and easy to do.[6] Seek

immediate medical attention.[8]

If Swallowed: Do NOT induce vomiting.[6][8] Rinse mouth with water.[12] Call a physician or

poison control center immediately.[8]

Disposal Plan
All waste generated from handling 2-Isopropyl-4-methoxyaniline must be treated as

hazardous waste.

Waste Collection: Collect surplus material and residues in a designated, labeled, and sealed

container. Do not mix with other waste streams.

Contaminated Materials: Any materials used for cleanup (e.g., absorbent pads, paper towels)

and disposable PPE must also be collected in a sealed container for hazardous waste

disposal.

Disposal: Dispose of the waste through a licensed disposal company.[15] Do not allow the

chemical to enter drains or waterways, as it is harmful to aquatic life.[3][16] Follow all local,

regional, and national regulations for hazardous waste disposal.[6][12]

Procedural Workflow
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

4. Emergency Actions

Assess Risks & Review SDS

Verify Fume Hood Operation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Transfer Chemical
Under Fume Hood

Proceed to Handling

Perform Experiment

Keep Container Tightly Closed

Decontaminate Work Surface

Experiment Complete

Segregate Hazardous Waste
(Chemical & Contaminated PPE)

Store Waste in Labeled,
Sealed Container

Arrange for Licensed Disposal

Spill Occurs

Evacuate & Contain

Exposure Occurs

Administer First Aid
(Flush Skin/Eyes for 15 min)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for Safely Handling 2-Isopropyl-4-methoxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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